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Compound of Interest

Compound Name: Barium metaphosphate

Cat. No.: B080609 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Barium Hydrogen Phosphate's Magnetic Properties with Alternative Diamagnetic Materials,

Supported by Experimental Data.

This guide provides a comprehensive comparison of the magnetic susceptibility of Barium

Hydrogen Phosphate (BaHPO₄) with other relevant diamagnetic materials. The data presented

is intended to assist researchers in material selection and characterization. All quantitative data

is summarized for clear comparison, and detailed experimental protocols are provided for the

cited measurement techniques.

Quantitative Analysis of Magnetic Susceptibility
Barium Hydrogen Phosphate (BaHPO₄) is a diamagnetic material, meaning it is repelled by

magnetic fields. Experimental measurements have determined its magnetic susceptibility to be

-92.93 x 10⁻⁶ e.m.u.[1] This property is crucial for applications where magnetic interference

must be minimized.

To provide a clear context for this value, the following table compares the magnetic

susceptibility of BaHPO₄ with other alkaline earth metal phosphates and common diamagnetic

materials.
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Compound Chemical Formula
Molar Mass ( g/mol
)

Magnetic
Susceptibility (χm)
(x 10⁻⁶ cm³/mol)

Barium Hydrogen

Phosphate
BaHPO₄ 233.30 -92.93

Calcium Hydrogen

Phosphate
CaHPO₄ 136.06

Data not readily

available in searched

literature.

Strontium Hydrogen

Phosphate
SrHPO₄ 183.59

Data not readily

available in searched

literature.

Water H₂O 18.02 -12.97

Bismuth Bi 208.98 -280.1

Graphite

(perpendicular to c-

axis)

C 12.01 -40.9

Note: The magnetic susceptibility of Calcium Hydrogen Phosphate and Strontium Hydrogen

Phosphate is not readily available in the reviewed literature, highlighting a potential area for

further research.

Experimental Protocols
The accurate measurement of magnetic susceptibility is fundamental to characterizing

materials like Barium Hydrogen Phosphate. The primary technique cited for determining the

magnetic susceptibility of BaHPO₄ is the Faraday Method.

Faraday Method for Magnetic Susceptibility
Measurement
The Faraday method is a highly sensitive technique for determining the magnetic susceptibility

of a material. It relies on measuring the force exerted on a sample when it is placed in a non-

uniform magnetic field.
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Principle: A sample placed in a magnetic field with a gradient experiences a force (F)

proportional to its mass (m), its mass magnetic susceptibility (χ), the magnetic field strength

(H), and the gradient of the magnetic field (dH/dx):

F = mχH(dH/dx)

Apparatus: A typical Faraday balance setup consists of:

An electromagnet capable of generating a strong, stable magnetic field.

Specially shaped pole pieces to create a region of constant H(dH/dx).

A sensitive microbalance to measure the small force exerted on the sample.

A sample holder, typically made of a material with a known, low magnetic susceptibility.

A cryostat or furnace to control the sample temperature if temperature-dependent

measurements are required.

Procedure:

Calibration: The balance is calibrated using a standard sample with a well-known magnetic

susceptibility, such as mercury(II) tetrathiocyanatocobaltate(II) (HgCo(NCS)₄).

Sample Preparation: A small amount of the powdered Barium Hydrogen Phosphate sample

is weighed and placed in the sample holder.

Measurement:

The initial weight of the sample is recorded in the absence of a magnetic field.

The magnetic field is applied, and the change in the sample's weight is measured by the

microbalance. This change in weight is directly proportional to the magnetic force acting

on the sample.

Calculation: The mass magnetic susceptibility (χ) of the sample is calculated from the

measured force, the mass of the sample, and the calibrated product of the magnetic field
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and its gradient. The molar magnetic susceptibility (χm) can then be calculated by multiplying

the mass susceptibility by the molar mass of the compound.

Synthesis of Barium Hydrogen Phosphate Crystals
The Barium Hydrogen Phosphate crystals characterized for their magnetic properties were

synthesized using a gel growth technique. This method allows for the growth of high-quality

single crystals at ambient temperatures.

Experimental Workflow for Gel Growth of BaHPO₄ Crystals:

Gel Preparation
Crystal Growth

Sodium Metasilicate Solution

Mix and allow to set

Orthophosphoric Acid
Barium Chloride Solution Controlled Diffusion BaHPO₄ Crystals Form

Click to download full resolution via product page

Caption: Workflow for the synthesis of BaHPO₄ crystals via the gel growth method.

Procedure:

A gel is prepared by mixing a solution of sodium metasilicate with orthophosphoric acid.

The gel is allowed to set in a test tube.

A solution of barium chloride is carefully added on top of the set gel.

Over time, the barium chloride solution diffuses into the gel, reacting with the

orthophosphoric acid to form Barium Hydrogen Phosphate crystals.
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This method provides a controlled environment for the slow growth of well-defined crystals,

which are then suitable for detailed characterization, including magnetic susceptibility

measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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